(R)-5-(Hydroxymethyl)-3-(4-iodophenyl)oxazolidin-2-one

• IUPAC Name: (5R)-5-(hydroxymethyl)-3-(4-iodophenyl)-1,3-oxazolidin-2-one
• InChI: InChI=1S/C10H10INO3/c11-7-1-3-8(4-2-7)12-5-9(6-13)15-10(12)14/h1-4,9,13H,5-6H2/t9-/m1/s1
• InChI Key: KECRHMULLZOXQY-SECBINFHSA-N
• Canonical SMILES: C1C(OC(=O)N1C2=CC=C(C=C2)I)CO
• Isomeric SMILES: C1[C@@H](OC(=O)N1C2=CC=C(C=C2)I)CO
• Molecular Formula: C10H10INO3
• Molecular Weight: 319.10 g/mol

Description

(R)-5-(Hydroxymethyl)-3-(4-iodophenyl)oxazolidin-2-one, also known as HIOX, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. HIOX is a chiral oxazolidinone derivative that possesses a unique chemical structure, making it an interesting molecule to study.

Scientific Research Applications

Antibacterial Agent Synthesis

This compound has been utilized in the synthesis of U-100592 and U-100766, two oxazolidinone antibacterial agents targeted for the treatment of multidrug-resistant Gram-positive bacterial infections. These agents demonstrate potent in vitro and in vivo activities against strains of staphylococci, streptococci, and enterococci, similar to vancomycin, and also show potent activity against Mycobacterium tuberculosis. The novel and practical asymmetric synthesis method employed for these compounds uses (R)-5-(hydroxymethyl)-2-oxazolidinone as a key intermediate, highlighting its importance in the development of new antibacterial solutions (Brickner et al., 1996).

Chiral Auxiliary for Stereoselective Synthesis

This compound serves as a chiral auxiliary in the stereoselective synthesis of various pharmacologically relevant molecules. For instance, it has been used effectively for conjugate additions to attached α,β-unsaturated N-acyl moieties, demonstrating its utility in the asymmetric synthesis of antifungal and antibacterial compounds (Davies et al., 1999).